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Compound of Interest

Compound Name: dowex retardion 11a8

Cat. No.: B1166154

This technical guide provides an in-depth overview of the physical properties and a
representative experimental workflow for Dowex Retardion 11A8, a unique amphoteric ion
exchange resin. Designed for researchers, scientists, and drug development professionals, this
document details the resin's particle size and mesh information and outlines a typical
application in a laboratory setting.

Core Properties of Dowex Retardion 11A8

Dowex Retardion 11A8 is a distinctive chromatographic resin characterized by its amphoteric
nature, possessing both anion and cation exchange sites within a single bead.[1] This structure
is achieved by polymerizing a cationic monomer within the matrix of an anion resin, resulting in
a linear polymer entrapped within the crosslinked ion exchange resin. The close proximity of
these functional groups allows for partial self-neutralization. This unique composition makes it
highly effective for separating ionic species and for applications such as the removal of ionic
detergents like SDS from protein samples and the desalting of aqueous solutions.[1][2] The
separation mechanism for desalting is based on size exclusion chromatography (SEC).[1][2]

Quantitative Data: Particle Size and Physical
Properties

The following table summarizes the key quantitative specifications for Dowex Retardion 11A8,
providing a clear reference for its physical and operational characteristics.
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Property Value

Particle Size 50-100 mesh

Matrix Amphoteric styrene-divinylbenzene (gel)
Form Beads

Color Deep yellow, tan

Moisture Content

43-48%

Total Capacity

0.7 meg/mL by wetted bed volume

Operating pH Range

0-14 (general use); 4-10 (for ion retardation)[3]

Maximum Operating Temperature

70 °C (general); 100°C (212°F)[1][3]

Shipping Weight

720 g/L

Whole Uncracked Beads

= 90%

Swelling (Na+ - H+)

5%

Experimental Protocols: Representative Workflow
for Desalting

While specific experimental protocols can vary based on the application, the following section
outlines a generalized workflow for a common use of Dowex Retardion 11A8: the desalting of
a protein sample. This process leverages the ion retardation properties of the resin to separate
small ionic molecules from larger biomolecules.

Below is a visual representation of a typical experimental workflow for desalting a sample using
a column packed with Dowex Retardion 11A8.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.dupont.com/content/dam/water/amer/us/en/water/public/documents/en/IER-AmberSep-Retardion-11A8-PDS-45-D02324-en.pdf
https://www.scientificlabs.co.uk/product/428698-500G
https://www.dupont.com/content/dam/water/amer/us/en/water/public/documents/en/IER-AmberSep-Retardion-11A8-PDS-45-D02324-en.pdf
https://www.benchchem.com/product/b1166154?utm_src=pdf-body
https://www.benchchem.com/product/b1166154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Resin Preparation
(Washing and Equilibration)

lurry

Column Packing

quilibrated Column

Sample Loading

Bound Sample

Elution with Water/
Low lonic Strength Buffer

Fraction Collection

ollected Fractions

Analysis of Fractions
(e.g., Conductivity, Protein Assay)

dentified Fractions

Pooling of Desalted Fractions

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1166154?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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